1-(4-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate

• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]-N-(1-phenylethyl)piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C23H30N2O2.C2H2O4/c1-3-27-22-11-9-19(10-12-22)17-25-15-13-21(14-16-25)23(26)24-18(2)20-7-5-4-6-8-20;3-1(4)2(5)6/h4-12,18,21H,3,13-17H2,1-2H3,(H,24,26);(H,3,4)(H,5,6)
• InChI Key: GDUGHEBBOCCIGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NC(C)C3=CC=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C25H32N2O6
• Molecular Weight: 456.5 g/mol

Description

1-(4-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of piperidine derivatives and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 1-(4-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate is not fully understood. However, studies have suggested that this compound may act as a dopamine receptor agonist. Dopamine is a neurotransmitter that plays a critical role in various physiological processes, including movement, motivation, and reward.
Biochemical and Physiological Effects
Studies have shown that this compound can have various biochemical and physiological effects. This compound has been shown to increase dopamine levels in the brain, which can lead to improved motor function and cognitive performance. Additionally, this compound has been shown to have antioxidant properties, which can help to protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate in lab experiments is its potential as a drug candidate. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in humans. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action. Further research is needed to fully understand how this compound works and its potential side effects.

Future Directions

There are several future directions for research on 1-(4-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate. One area of research is the development of this compound as a drug candidate for the treatment of various diseases. Further research is needed to determine the efficacy and safety of this compound in humans. Another area of research is the investigation of the mechanism of action of this compound. Understanding how this compound works can lead to the development of more effective drugs that target the dopamine receptor. Additionally, research on the biochemical and physiological effects of this compound can help to identify potential therapeutic applications in various fields.

Scientific Research Applications

1-(4-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate has been studied for its potential applications in various fields. One of the most promising applications is in the field of medicinal chemistry. This compound has shown potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.